Cas no 1784795-16-9 (3-Furanamine, 4-cyclopropyltetrahydro-)

• Product Name: 3-Furanamine, 4-cyclopropyltetrahydro-
• CAS No: 1784795-16-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5254005
• Update Time: 2025-05-30

3-Furanamine, 4-cyclopropyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, 4-cyclopropyltetrahydro-

• Inchi： 1S/C7H13NO/c8-7-4-9-3-6(7)5-1-2-5/h5-7H,1-4,8H2
• InChI Key： FPKONFBEIRRWPM-UHFFFAOYSA-N
• SMILES： O1CC(C2CC2)C(N)C1

Additional information on 3-Furanamine, 4-cyclopropyltetrahydro-

Introduction to 3-Furanamine, 4-cyclopropyltetrahydro- (CAS No. 1784795-16-9)

3-Furanamine, 4-cyclopropyltetrahydro-, identified by its Chemical Abstracts Service (CAS) number 1784795-16-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential applications in drug development. The presence of both furan and cyclopropyl moieties in its molecular framework imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound belongs to the class of tetrahydrofurans, which are widely recognized for their role in medicinal chemistry due to their ability to mimic natural bioactive scaffolds. The 4-cyclopropyl substituent enhances the steric environment around the nitrogen atom, influencing both electronic and steric interactions in potential drug candidates. This structural feature is particularly intriguing for medicinal chemists as it can modulate binding affinity and metabolic stability, critical factors in drug design.

Recent advancements in computational chemistry have enabled more precise modeling of such compounds, allowing researchers to predict their biological activity with greater accuracy. Studies have shown that derivatives of 3-Furanamine, 4-cyclopropyltetrahydro- exhibit promising pharmacokinetic profiles, making them suitable for further exploration in therapeutic applications. The compound’s ability to engage with biological targets such as enzymes and receptors has been a focus of interest, particularly in the development of novel treatments for neurological and inflammatory disorders.

In the context of modern drug discovery, the synthesis of 3-Furanamine, 4-cyclopropyltetrahydro- has been optimized using catalytic methods that enhance yield and purity. Transition metal-catalyzed reactions have played a pivotal role in achieving efficient functionalization of the furan ring, while protecting group strategies have been employed to ensure regioselective modifications. These synthetic approaches align with the growing demand for sustainable and scalable manufacturing processes in the pharmaceutical industry.

The biological evaluation of 3-Furanamine, 4-cyclopropyltetrahydro- has revealed intriguing interactions with certain protein targets. Preliminary assays suggest that this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to cancer progression. Additionally, its structural motif is reminiscent of known bioactive molecules, suggesting potential therapeutic utility in other disease areas. These findings underscore the importance of exploring structurally diverse compounds as starting points for drug development.

As research continues to evolve, the integration of high-throughput screening technologies has accelerated the identification of promising candidates like 3-Furanamine, 4-cyclopropyltetrahydro-. By leveraging these tools, researchers can rapidly assess large libraries of compounds for biological activity, streamlining the drug discovery pipeline. Furthermore, advances in mass spectrometry and NMR spectroscopy have improved our ability to characterize complex derivatives of this compound, providing deeper insights into their mechanism of action.

The future prospects for 3-Furanamine, 4-cyclopropyltetrahydro- are promising, with ongoing studies aimed at expanding its chemical space through structural analogs and congener synthesis. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these laboratory findings into clinical applications. As our understanding of molecular interactions deepens, compounds like this one are poised to play a crucial role in addressing unmet medical needs.

In conclusion,3-Furanamine, 4-cyclopropyltetrahydro- (CAS No. 1784795-16-9) represents a compelling example of how structural innovation can drive pharmaceutical discovery. Its unique combination of features makes it a versatile scaffold for developing novel therapeutics. With continued research and development, this compound holds significant potential as a building block for future generations of medicines.